Cas no 1072951-88-2 (6-Bromo-3-butoxy-2-fluorophenylboronic Acid)

• Product Name: 6-Bromo-3-butoxy-2-fluorophenylboronic Acid
• CAS No: 1072951-88-2
• MF: C₁₀H₁₃BBrFO₃
• MW: 290.921826124191
• MDL: MFCD08276825
• CID: 840002
• PubChem ID: 24884558
• Update Time: 2025-11-02

6-Bromo-3-butoxy-2-fluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-3-butoxy-2-fluorophenyl)boronic acid
• 6-Bromo-3-butoxy-2-fluorophenylboronic acid
• DTXSID50584764
• (6-Bromo-3-butoxy-2-fluorophenyl)boronicacid
• BS-23424
• CS-0175922
• MFCD08276825
• 1072951-88-2
• AKOS015835379
• 6-Bromo-3-butoxy-2-fluorophenylboronic Acid

• MDL： MFCD08276825
• Inchi： 1S/C10H13BBrFO3/c1-2-3-6-16-8-5-4-7(12)9(10(8)13)11(14)15/h4-5,14-15H,2-3,6H2,1H3
• InChI Key： FMTVZGMUUYBHRB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1B(O)O)F)OCCCC

Computed Properties

• Exact Mass: 290.01300
• Monoisotopic Mass: 290.01252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114-120 °C
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• PSA: 49.69000
• LogP: 1.44690

6-Bromo-3-butoxy-2-fluorophenylboronic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 6-Bromo-3-butoxy-2-fluorophenylboronic Acid

Comprehensive Overview of 6-Bromo-3-butoxy-2-fluorophenylboronic Acid (CAS No. 1072951-88-2)

6-Bromo-3-butoxy-2-fluorophenylboronic Acid (CAS No. 1072951-88-2) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the arylboronic acid family, which is renowned for its pivotal role in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. The presence of bromo, butoxy, and fluoro substituents on the phenyl ring enhances its reactivity and selectivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for 6-Bromo-3-butoxy-2-fluorophenylboronic Acid has surged due to its applications in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential to modify bioactive molecules, such as proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs), which are at the forefront of oncology and immunotherapy. The compound’s boronic acid moiety also facilitates interactions with diols, enabling its use in glucose sensing and diagnostic assays—a hot topic in wearable health technology.

From a synthetic perspective, CAS No. 1072951-88-2 offers versatility. Its bromine atom serves as a handle for further functionalization via palladium-catalyzed couplings, while the fluorine substituent modulates electronic properties and metabolic stability—a critical consideration in medicinal chemistry optimization. The butoxy group contributes to improved solubility in organic solvents, streamlining purification processes. These attributes align with the growing industry emphasis on green chemistry and atom-efficient methodologies, addressing environmental concerns raised by regulatory bodies.

Analytical characterization of 6-Bromo-3-butoxy-2-fluorophenylboronic Acid typically involves nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Purity thresholds exceeding 98% are often required for pharmaceutical-grade applications, reflecting stringent quality control standards. Storage recommendations include protection from moisture and oxidation under inert atmospheres, as boronic acids are prone to protodeboronation under acidic conditions—a frequently searched topic among synthetic chemists troubleshooting reaction yields.

The compound’s relevance extends to material science, where it acts as a building block for organic electronic materials like OLEDs and photovoltaic cells. Its ability to form stable boronate esters with polyols has sparked interest in self-healing polymers—an area gaining traction in sustainable engineering. Furthermore, its fluorescence-quenching properties are explored in bioimaging probes, coinciding with the rise of theranostic platforms in precision medicine.

In summary, 6-Bromo-3-butoxy-2-fluorophenylboronic Acid (CAS No. 1072951-88-2) exemplifies the intersection of chemical innovation and multidisciplinary applications. Its adaptability to evolving trends—such as AI-assisted molecular design and high-throughput screening—positions it as a key player in next-generation research. As industries prioritize scalable synthesis and functional diversity, this compound continues to inspire advancements across scientific domains.